4-Amino-2-(cyclohexyloxy)phenol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 4-amino-2-cyclohexyloxyphenol
• InChI: InChI=1S/C12H17NO2/c13-9-6-7-11(14)12(8-9)15-10-4-2-1-3-5-10/h6-8,10,14H,1-5,13H2
• InChI Key: SAUWCEQNKAVQTB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=CC(=C2)N)O

Description

4-Amino-2-(cyclohexyloxy)phenol (CAS: 92903-03-2) is a phenolic derivative characterized by a cyclohexyloxy substituent at the 2-position and an amino group at the 4-position of the benzene ring. Its molecular formula is C₁₂H₁₇NO, with an average molecular mass of 191.27 g/mol and a monoisotopic mass of 191.1310 g/mol . While the exact nomenclature in the provided evidence refers to "4-Amino-2-cyclohexylphenol" (without the ether oxygen in the substituent), this report assumes the intended compound contains the cyclohexyloxy (-O-cyclohexyl) moiety, as per the user’s query. The compound is utilized in specialized chemical syntheses and material sciences, though specific applications require further elucidation from broader literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-2-(cyclohexyloxy)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of a suitable precursor, such as 4-nitrophenol, with cyclohexanol under basic conditions. The nitro group is then reduced to an amino group using a reducing agent like hydrogen gas in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production of 4-Amino-2-(cyclohexyloxy)phenol typically involves large-scale synthesis using similar methods but optimized for efficiency and yield. The use of continuous flow reactors and advanced catalytic systems can enhance the production process, ensuring high purity and consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

4-Amino-2-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones using oxidizing agents like sodium dichromate or potassium permanganate.

Reduction: The amino group can be reduced to form corresponding amines using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo electrophilic aromatic substitution reactions, where the phenol ring is activated towards electrophiles due to the electron-donating effects of the amino and cyclohexyloxy groups.

Common Reagents and Conditions

Oxidation: Sodium dichromate (Na2Cr2O7), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), hydrogen gas (H2) with palladium catalyst (Pd/C)

Substitution: Electrophiles such as bromine (Br2), nitric acid (HNO3)

Major Products Formed

Oxidation: Quinones

Reduction: Amines

Substitution: Halogenated or nitrated phenols

Scientific Research Applications

4-Amino-2-(cyclohexyloxy)phenol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and polymers.

Biology: Investigated for its potential antimicrobial and antioxidant properties.

Medicine: Explored for its potential use in drug development due to its bioactive properties.

Industry: Utilized in the production of materials with specific properties, such as adhesives and coatings.

Mechanism of Action

The mechanism of action of 4-Amino-2-(cyclohexyloxy)phenol involves its interaction with various molecular targets and pathways. The phenol group can act as an antioxidant by scavenging free radicals and chelating metal ions, thereby protecting cells from oxidative damage . The amino group can participate in hydrogen bonding and other interactions with biological molecules, influencing their function and activity .

Comparison with Similar Compounds

Key Observations :

• Substituent Bulk and Electronic Effects: The cyclohexyloxy group in 4-Amino-2-(cyclohexyloxy)phenol provides steric bulk and moderate electron-donating effects compared to heterocyclic substituents (e.g., benzothiazole in ABAH), which enhance fluorescence quantum yields in ESIPT (excited-state intramolecular proton transfer) systems .
• Solubility and Reactivity: Cyclohexyloxy derivatives generally exhibit lower aqueous solubility than polar substituents (e.g., hydroxyl or amino groups). For instance, ABAH’s benzothiazole moiety enables ratiometric sensing in polar solvents , while the cyclohexyloxy analog may favor organic-phase reactions.

Physicochemical Properties

Property	4-Amino-2-(cyclohexyloxy)phenol	4-Amino-2-(5-methyl-benzooxazol-2-yl)-phenol	4-(Cyclohexylamino)phenol
Boiling Point (°C)	Not reported	437.1 (predicted)	Not reported
Density (g/cm³)	Not reported	1.321 (predicted)	Not reported
pKa	Not reported	8.87 (predicted)	Not reported
Toxicity (GHS)	Not classified	H302, H315, H319, H335	H302, H315, H319, H335
References

Notes:

• Toxicity: Analogous compounds like 4-(Cyclohexylamino)phenol exhibit acute oral toxicity (Category 4) and skin/eye irritation, suggesting similar hazards for the cyclohexyloxy derivative .
• Synthetic Utility: Derivatives such as ABAH are critical in developing calibration-free fluorescence probes due to their dual reactive sites (phenolic and amino groups) .